5-(furan-2-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H10F3N5O3/c17-16(18,19)9-3-1-5-24-13(21-22-14(9)24)8-20-15(25)10-7-12(27-23-10)11-4-2-6-26-11/h1-7H,8H2,(H,20,25)
• InChI Key: VYCIOEBZMRTSED-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=C1)C(F)(F)F)CNC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C16H10F3N5O3
• Molecular Weight: 377.28 g/mol

Description

The compound contains several functional groups including a furan ring, a trifluoromethyl group, a triazolo ring, a pyridine ring, an isoxazole ring, and a carboxamide group. Each of these groups contributes to the overall properties of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The trifluoromethyl group is known to have a significant electronegativity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The trifluoromethyl group is often used in pharmaceuticals and can be used to adjust the steric and electronic properties of a lead compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. For example, the trifluoromethyl group is known to lower the basicity of compounds.

Scientific Research Applications

Organic Synthesis and Structural Analysis

This compound and its derivatives have been a focal point in the design and synthesis of heterocyclic compounds, demonstrating the versatility of the furan moiety in organic chemistry. For example, Başoğlu et al. (2013) explored the antimicrobial activities of azole derivatives starting from furan-2-carbohydrazide, showcasing the compound's potential as a precursor in synthesizing compounds with biological activity Design, synthesis and antimicrobial activities of some azole derivatives. Similarly, Sanad and Mekky (2018) utilized enaminone incorporating a dibromobenzofuran moiety for novel azines and azolotriazines synthesis, highlighting the structural diversity achievable with such frameworks Enaminone Incorporating a Dibromobenzofuran Moiety: Versatile Precursor for Novel Azines and Azolotriazines.

Antimicrobial and Antiprotozoal Activities

The synthesis of derivatives related to this compound has shown significant biological activities. For instance, Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines showing strong DNA affinities and in vitro IC(50) values against T. b. rhodesiense and P. falciparum, indicating potent antiprotozoal activities Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents.

Pharmacological Potential

Several studies have focused on the pharmacological applications of compounds derived from or related to "5-(furan-2-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-3-carboxamide". For example, Azam et al. (2010) explored the anti-Parkinsonian evaluation of thiazolo[5,4-e][1,2,4]triazolo[1,5-c]pyrimidine-2(3H)-thiones against neuroleptic-induced catalepsy and oxidative stress in mice, highlighting the compound's therapeutic potential Design, synthesis and anti-Parkinsonian evaluation of 3-alkyl/aryl-8-(furan-2-yl)thiazolo[5,4-e][1,2,4]triazolo[1,5-c]pyrimidine-2(3H)-thiones against neuroleptic-induced catalepsy and oxidative stress in mice.

Future Directions

The potential applications of this compound would depend on its specific properties and biological activity. Compounds with similar structures have been used in the development of pharmaceuticals.